Cas no 157606-25-2 (Cecropin A (1-7)-Melittin A (2-9) amide)

• Product Name: Cecropin A (1-7)-Melittin A (2-9) amide
• CAS No: 157606-25-2
• MF: C₈₉H₁₅₂N₂₂O₁₅
• MW: 1770.29760074615
• MDL: MFCD09250872
• CID: 107814
• PubChem ID: 9833894
• Update Time: 2025-07-01

Cecropin A (1-7)-Melittin A (2-9) amide Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,L-lysyl-L-tryptophyl-L-lysyl-L-leucyl-L-phenylalanyl-L-lysyl-L-lysyl-L-isoleucylglycyl-L-alanyl-L-valyl-L-leucyl-L-lysyl-L-valyl-
• Cecropin A (1-7)-Melittin A (2-9)
• Cecropin A (1-7)-Melittin A (2-9) amide
• L-Leucinamide,L-lysyl-L-tryptophyl-L-lysyl-L-leucyl-L-phenylalanyl-L-lysyl-L-lysyl-L-isoleucyl...
• L-Leucinamide,L-lysyl-L-tryptophyl-L-lysyl-L-leucyl-L-phenylalanyl-L-lysyl-L-lysyl-L-isoleucylglycyl-L-alanyl-L-valyl-L-leucy
• CECROPIN A-MELITTIN HYBRID PEPTIDE
• Cecropin A-melittin hybrid peptide [CA(1-7)M(2-9)NH2]
• H-LYS-TRP-LYS-LEU-PHE-LYS-LYS-ILE-GLY-ALA-VAL-LEU-LYS-VAL-LEU-NH2
• KWKLFKKIGAVLKVL-amide
• KWKLFKKIGAVLKVL-NH2
• LYS-TRP-LYS-LEU-PHE-LYS-LYS-ILE-GLY-ALA-VAL-LEU-LYS-VAL-LEU-NH2
• CA(1-7)M(2-9)NH2
• CECROPIN A (1-8)-MELITTIN A (3-9) AMIDE
• CAMEL0, Cecropin A (1-8)-Melittin A (3-9) aMide, CM15
• Cecropin A (1-7)-Melittin A (2-9) amide , Cecropin A (1-8)-Melittin A (3-9) amide
• Cecropin A (1-7)-Melittin A (2-9) aMide CAMEL0, Cecropin A (1-8)-Melittin A (3-9) aMide, CM15
• Cecropin A (1-7)-Melittin A (2-9) amide trifluoroacetate salt
• CHEMBL1214077
• 157606-25-2

• MDL： MFCD09250872
• Inchi： 1S/C89H152N22O15/c1-14-56(12)75(87(124)98-50-72(112)99-57(13)77(114)109-73(54(8)9)89(126)108-69(46-53(6)7)83(120)103-65(37-23-28-42-93)81(118)110-74(55(10)11)88(125)104-67(76(96)113)44-51(2)3)111-82(119)66(38-24-29-43-94)100-79(116)63(35-21-26-40-91)101-85(122)70(47-58-30-16-15-17-31-58)107-84(121)68(45-52(4)5)106-80(117)64(36-22-27-41-92)102-86(123)71(105-78(115)61(95)33-20-25-39-90)48-59-49-97-62-34-19-18-32-60(59)62/h15-19,30-32,34,49,51-57,61,63-71,73-75,97H,14,20-29,33,35-48,50,90-95H2,1-13H3,(H2,96,113)(H,98,124)(H,99,112)(H,100,116)(H,101,122)(H,102,123)(H,103,120)(H,104,125)(H,105,115)(H,106,117)(H,107,121)(H,108,126)(H,109,114)(H,110,118)(H,111,119)/t56-,57-,61-,63-,64-,65-,66-,67-,68-,69-,70-,71-,73-,74-,75-/m0/s1
• InChI Key： WMTUWZOBAVPERW-VZYQMWHSSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](C(C)C)NC([C@H](C)NC(CNC([C@H]([C@@H](C)CC)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(C)C)NC([C@H](CCCCN)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCCCN)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC(C)C)=O)C(C)C)=O)CCCCN

Computed Properties

• Exact Mass: 1769.18000
• Monoisotopic Mass: 1769.18075223 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 126
• Rotatable Bond Count: 63
• Complexity: 3380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 622
• Molecular Weight: 1770.3

Experimental Properties

• PSA: 622.40000
• LogP: 10.72030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Cecropin A (1-7)-Melittin A (2-9) amide

CAS No. 157606-25-2: Cecropin A (1-7)-Melittin A (2-9) Amide

The compound with CAS No. 157606-25-2, known as Cecropin A (1-7)-Melittin A (2-9) Amide, is a peptide-based molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a fusion of two well-known antimicrobial peptides: Cecropin A and Melittin A. The amide bond linking these two peptides is a key structural feature that contributes to its unique properties and potential applications.

Cecropin A, derived from the silk moth *Cecropia cynthiae*, is a 13-residue peptide with potent antimicrobial activity against a wide range of pathogens, including bacteria, fungi, and viruses. Its structure consists of an alpha-helical region and a beta-sheet region, which play critical roles in its ability to disrupt microbial membranes. On the other hand, Melittin A, found in bee venom, is a shorter peptide with strong hemolytic activity. It forms pores in lipid bilayers, leading to cell lysis.

The fusion of these two peptides into Cecropin A (1-7)-Melittin A (2-9) Amide was designed to leverage the complementary properties of both components. The resulting molecule exhibits enhanced antimicrobial activity compared to its parent peptides, making it a promising candidate for therapeutic applications. Recent studies have demonstrated its efficacy against multidrug-resistant bacteria, such as methicillin-resistant *Staphylococcus aureus* (MRSA), which highlights its potential as an alternative to conventional antibiotics.

One of the most significant advantages of Cecropin A (1-7)-Melittin A (2-9) Amide is its ability to target microbial membranes without causing substantial damage to human cells. This selectivity is attributed to the peptide's amphipathic nature, which allows it to interact preferentially with the negatively charged surfaces of bacterial cells. Additionally, its small size and structural flexibility enable it to penetrate biological barriers effectively, making it suitable for delivery via various routes, including topical application and systemic administration.

Recent advancements in peptide engineering have further enhanced the properties of Cecropin A (1-7)-Melittin A (2-9) Amide. For instance, modifications such as N-terminal acetylation and C-terminal amidation have been shown to improve stability and reduce immunogenicity. These modifications are particularly important for therapeutic applications where long-term efficacy and safety are paramount.

Moreover, the use of computational modeling techniques has provided deeper insights into the molecular mechanisms underlying the activity of Cecropin A (1-7)-Melittin A (2-9) Amide. Molecular dynamics simulations have revealed that the peptide forms oligomeric structures upon interaction with lipid membranes, which are critical for its antimicrobial function. These findings have paved the way for rational design strategies aimed at optimizing peptide potency and selectivity.

In terms of applications, Cecropin A (1-7)-Melittin A (2-9) Amide has shown promise in several areas beyond traditional antimicrobial therapy. For example, it has been investigated as a potential antiviral agent against enveloped viruses such as influenza and herpes simplex virus. Its ability to disrupt viral envelopes makes it a compelling candidate for developing novel antiviral therapies.

Another emerging application of this compound is in cancer therapy. Preclinical studies have demonstrated that Cecropin A (1-7)-Melittin A (2-9) Amide can selectively target cancer cells while sparing healthy cells due to differences in membrane composition between these cell types. This selectivity could potentially reduce the side effects associated with conventional chemotherapy drugs.

Furthermore, Cecropin A (1-7)-Melittin A (2-9) Amide has been explored as a component in drug delivery systems. Its ability to form pores in lipid membranes can be harnessed for delivering therapeutic agents directly into cells, enhancing their efficacy while minimizing systemic toxicity.

In conclusion, CAS No. 157606-25-2 (Cecropin A (1-7)-Melittin A (2-9) Amide) represents a cutting-edge advancement in peptide-based therapeutics. With its potent antimicrobial activity, selective targeting capabilities, and versatile applications across multiple therapeutic areas, this compound holds immense potential for addressing unmet medical needs in the coming years.